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Compound of Interest

Compound Name: Palmatine chloride hydrate

CAS No.: 207605-36-5

Cat. No.: B600634

Get Quote

Content Type: Technical Comparison Guide Subject: Palmatine Chloride Hydrate (CAS:

171869-95-7 / 10605-02-4) Primary Comparator: Berberine Hydrochloride, Doxorubicin Focus:

In vitro efficacy, photodynamic potential, and mechanistic validation.

Executive Summary: The "Dual-State" Agent
Palmatine Chloride Hydrate (PaH) is a protoberberine isoquinoline alkaloid structurally

analogous to Berberine. Unlike standard chemotherapeutics that rely solely on systemic

toxicity, PaH exhibits a "Dual-State" efficacy profile:

Dark Toxicity (Chemotherapeutic): Moderate cytotoxicity driven by DNA intercalation and

G2/M cell cycle arrest.

Phototoxicity (Photodynamic Therapy - PDT): High potency activation upon irradiation

(typically blue light, ~470 nm), generating a singlet oxygen (

) burst that amplifies cytotoxicity by 10-50 fold.
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This guide validates PaH activity across multiple cell lines, contrasting it with its structural

analog Berberine (higher dark toxicity) and the clinical standard Doxorubicin (higher systemic

toxicity).

Chemical Context & Solubility Profile
Why the Chloride Hydrate form? Natural Palmatine is often isolated as a base with poor

aqueous solubility. The Chloride Hydrate salt significantly enhances hydrophilicity, making it the

preferred form for in vitro cell culture without requiring excessive DMSO concentrations that

could confound toxicity data.

Feature
Palmatine Chloride
Hydrate

Berberine Hydrochloride

Core Structure Protoberberine (Tetramethoxy)
Protoberberine

(Methylenedioxy)

Solubility (Water) Moderate (Hot water/Ethanol) Low to Moderate

Lipophilicity
Lower (due to lack of

methylenedioxy)
Higher

DNA Binding Intercalation (A-T rich regions) Intercalation

Fluorescence Strong (Yellow-Green) Weak

Comparative Efficacy: Cross-Cell Line Analysis
The following data aggregates validated IC50 values. Note the critical distinction between Dark

(standard incubation) and PDT (irradiated) conditions.

Table 1: Comparative IC50 Values (µM)
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Cell Line
Tissue
Origin

Palmatine
(Dark)

Palmatine
(PDT)*

Berberine
(Dark)

Doxorubici
n

MCF-7

Breast

(Adenocarcin

oma)

> 100 µM 4.5 - 12.0 µM 25.0 µM 0.5 µM

HepG2

Liver

(Hepatocellul

ar)

~85.0 µM 8.2 µM 45.0 µM 1.2 µM

HCT116
Colon

(Carcinoma)
~65.0 µM 6.6 µM 18.0 µM 0.8 µM

SMMC-7721 Liver 23.2 µM N/A 2.1 µM 0.02 µM

HUVEC
Normal

Endothelial
> 200 µM > 100 µM > 100 µM 5.0 µM

*PDT Conditions: Irradiation at 470 nm (Blue LED) or broad spectrum >400nm, typically 2-10

J/cm².

Key Insight:

Selectivity: PaH demonstrates a superior safety profile (Selectivity Index > 5) compared to

Doxorubicin.

Potency Shift: In the absence of light, Berberine is generally 2-4x more potent than

Palmatine. However, under irradiation, Palmatine acts as a Type I/II photosensitizer,

matching or exceeding the efficacy of standard alkaloids.

Mechanistic Validation (The "Why")
Palmatine's activity is not mono-mechanistic.[1][2][3][4][5][6][7][8][9] It operates through a

convergence of mitochondrial dysfunction and cell cycle regulation.

Core Signaling Architecture
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The following diagram illustrates the dual-pathway activation of Apoptosis via ROS generation

(PDT route) and AURKA inhibition (Dark route).

Figure 1: Dual-Mechanism of Palmatine Chloride Hydrate (Dark vs. Light)
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Click to download full resolution via product page

Caption: Palmatine induces G2/M arrest via AURKA inhibition (Dark) and triggers massive

mitochondrial apoptosis via ROS when photo-activated.

Validated Experimental Protocols
To replicate the data above, use the following self-validating workflows.

Protocol A: Differential Cytotoxicity (Dark vs. Light)
Objective: Determine the Phototoxicity Index (PI).

Seeding: Seed MCF-7 or HepG2 cells at

cells/well in 96-well plates. Incubate 24h.

Treatment:

Prepare PaH stock (10 mM in DMSO).

Dilute in phenol-red free media (to avoid light interference).

Dose range: 0, 1, 5, 10, 25, 50, 100 µM.

Incubation (Pre-Light): Incubate for 4 hours to allow cellular uptake (mitochondrial

localization).

Irradiation (The Variable):

Plate A (Dark Control): Keep wrapped in foil.

Plate B (PDT): Expose to LED source (470 nm, 10 mW/cm²) for 10-20 minutes (Total

fluence ~6-12 J/cm²).

Post-Incubation: Incubate both plates for an additional 20 hours.

Readout: CCK-8 or MTT assay.
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Calculation:

. A PI > 5 indicates a potent photosensitizer.

Protocol B: Flow Cytometry (Apoptosis/Necrosis)
Objective: Confirm mechanism is Apoptosis, not Necrosis.

Staining: Annexin V-FITC / Propidium Iodide (PI).

Gating Strategy:

Q1 (Annexin- / PI+): Necrosis (indicates toxicity overdose or physical damage).

Q2 (Annexin+ / PI+): Late Apoptosis.

Q3 (Annexin- / PI-): Live.

Q4 (Annexin+ / PI-): Early Apoptosis (Target quadrant for Palmatine).

Expected Result: PaH treatment should show a time-dependent shift from Q3

Q4

Q2.

Selectivity & Safety Profile
A critical advantage of Palmatine Chloride Hydrate over Doxorubicin is its selectivity for

cancer cells.

Normal Cells (HUVEC/L02): PaH shows poor uptake and rapid efflux in normal cells,

resulting in high IC50 values (>100 µM).

Mechanism of Selectivity: Cancer cells typically exhibit higher mitochondrial membrane

potentials (

). Palmatine, being a lipophilic cation (in its base equilibrium), accumulates preferentially in
the negatively charged mitochondrial matrix of cancer cells (Nernstian accumulation),
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making them hypersensitive to the ROS burst upon irradiation.

Conclusion
Palmatine Chloride Hydrate is a versatile tool for researchers. While its dark cytotoxicity is

moderate compared to Berberine, its photodynamic potency and AURKA targeting make it a

superior candidate for precision therapy research.

Use PaH for: G2/M arrest studies, Photodynamic Therapy (PDT) development, and selective

mitochondrial targeting.

Use Doxorubicin for: Positive cytotoxicity controls where selectivity is not the primary

variable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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